Cas no 2580232-94-4 (2-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid)

2-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid structure
2580232-94-4 structure
Product Name:2-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid
CAS No:2580232-94-4
MF:C14H19NO4S
MW:297.369962930679
CID:5662192
PubChem ID:66825225
Update Time:2023-11-27

2-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2580232-94-4
    • 2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid
    • SCHEMBL874681
    • EN300-27723815
    • 2-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid
    • Inchi: 1S/C14H19NO4S/c1-9(12(16)17)20-11-7-5-10(6-8-11)15-13(18)19-14(2,3)4/h5-9H,1-4H3,(H,15,18)(H,16,17)
    • InChI Key: ZCYWJGXGRATDPZ-UHFFFAOYSA-N
    • SMILES: S(C(C(=O)O)C)C1C=CC(=CC=1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 297.10347926g/mol
  • Monoisotopic Mass: 297.10347926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 101Ų

2-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$541.0 2023-09-10
Enamine
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Enamine
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